Ethyl 4-[3-(trifluoromethyl)phenyl]-1,3-thiazole-2-carboxylate

• CAS No.: 172848-59-8
• Molecular Formula: C13H10F3NO2S
• Molecular Weight: 301.29 g/mol
• IUPAC Name: ethyl 4-[3-(trifluoromethyl)phenyl]-1,3-thiazole-2-carboxylate
• InChI: InChI=1S/C13H10F3NO2S/c1-2-19-12(18)11-17-10(7-20-11)8-4-3-5-9(6-8)13(14,15)16/h3-7H,2H2,1H3
• InChI Key: IVVCYBXRJDUDFY-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=NC(=CS1)C2=CC(=CC=C2)C(F)(F)F

Description

Ethyl 4-[3-(trifluoromethyl)phenyl]-1,3-thiazole-2-carboxylate is a useful research compound. Its molecular formula is C13H10F3NO2S and its molecular weight is 301.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 2-bromo-1-[3-(trifluoromethyl)phenyl]ethanone (14 g, 41 mmol) was added ethyl amino(thioxo)acetate (5.0 g, 38 mmol), and the mixture was stirred at 80° C. for 3 hr. The solvent was evaporated under reduced pressure, and the obtained crude product was purified by recrystallization (ethyl acetate) to give the title compound (5.6 g, 49%) as colorless crystals.